N-(benzo[d][1,3]dioxol-5-ylmethyl)-3-(pyrazin-2-yloxy)piperidine-1-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-3-pyrazin-2-yloxypiperidine-1-carboxamide
• InChI: InChI=1S/C18H20N4O4/c23-18(21-9-13-3-4-15-16(8-13)25-12-24-15)22-7-1-2-14(11-22)26-17-10-19-5-6-20-17/h3-6,8,10,14H,1-2,7,9,11-12H2,(H,21,23)
• InChI Key: GRXRKNWNHVTISI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)NCC2=CC3=C(C=C2)OCO3)OC4=NC=CN=C4
• Molecular Formula: C18H20N4O4
• Molecular Weight: 356.4 g/mol

Description

“N-(benzo[d][1,3]dioxol-5-ylmethyl)-3-(pyrazin-2-yloxy)piperidine-1-carboxamide” is a complex organic compound. It contains a piperidine ring, which is a common motif in many pharmaceuticals and other active compounds. The compound also contains a benzo[d][1,3]dioxol-5-ylmethyl group and a pyrazin-2-yloxy group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of the piperidine ring.

Chemical Reactions Analysis

This compound, like other organic compounds, would be expected to undergo a variety of chemical reactions. These could include reactions of the amide group, reactions of the ether group, and reactions involving the aromatic ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. These could include its melting point, boiling point, solubility in various solvents, and stability under various conditions.

Scientific Research Applications

Antimycobacterial Activity

• . These compounds were designed, synthesized, and evaluated for their antitubercular activity.
• Notably, the benzo-[d]-imidazo-[2,1-b]-thiazole derivative IT10 displayed significant activity against Mycobacterium tuberculosis (Mtb) H37Ra, with an IC90 of 7.05 μM and an IC50 of 2.32 μM. .

Molecular Docking Studies

• To understand the binding patterns and stability of the protein–ligand complex, molecular docking and dynamics studies were conducted for the active compounds IT06 and IT10. .

Synthetic Methodology

• The synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone and the formation of C–N bonds via an aromatic aldehyde and o-phenylenediamine have been explored. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many compounds containing a piperidine ring are active in the central nervous system, so this compound could potentially have effects there.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, it should be handled with appropriate safety precautions to prevent exposure and potential harm.

Future Directions

The future directions for research on this compound could include further studies to determine its properties, potential uses, and safety profile. This could involve laboratory experiments, computational studies, and possibly clinical trials if the compound is intended for use as a pharmaceutical.